Cas no 1303968-48-0 (6-Hydrazino-1H-indazol-3-ylamine dihydrochloride)

• Product Name: 6-Hydrazino-1H-indazol-3-ylamine dihydrochloride
• CAS No: 1303968-48-0
• MF: C₇H₁₁Cl₂N₅
• MW: 236.101738214493
• MDL: MFCD18914336
• CID: 4778405
• Update Time: 2026-02-27

6-Hydrazino-1H-indazol-3-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-HYDRAZINO-1H-INDAZOL-3-YLAMINE DIHYDROCHLORIDE
• 6-hydrazinyl-1H-indazol-3-amine dihydrochloride
• SB32724
• 6-Hydrazino-1H-indazol-3-ylamine dihydrochloride

• MDL： MFCD18914336
• Inchi： 1S/C7H9N5.2ClH/c8-7-5-2-1-4(10-9)3-6(5)11-12-7;;/h1-3,10H,9H2,(H3,8,11,12);2*1H
• InChI Key： RKOTVBDEVQLPGJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=C(C=CC=2C(N)=N1)NN

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 92.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Hydrazino-1H-indazol-3-ylamine dihydrochloride

Comprehensive Overview of 6-Hydrazino-1H-indazol-3-ylamine Dihydrochloride (CAS 1303968-48-0)

6-Hydrazino-1H-indazol-3-ylamine dihydrochloride (CAS 1303968-48-0) is a specialized indazole derivative with significant potential in pharmaceutical research and organic synthesis. This compound, characterized by its hydrazino and amine functional groups, has garnered attention for its role as a building block in drug discovery, particularly in the development of kinase inhibitors and small-molecule therapeutics. Its unique structure enables versatile applications in medicinal chemistry, making it a subject of interest for researchers exploring cancer therapeutics and signal transduction modulation.

In recent years, the demand for high-purity indazole derivatives like 6-Hydrazino-1H-indazol-3-ylamine dihydrochloride has surged due to advancements in targeted drug design. Researchers frequently search for synthetic routes, stability data, and solubility profiles of this compound, reflecting its relevance in preclinical studies. The dihydrochloride salt form enhances its water solubility, a critical factor for in vitro assays and formulation development. This aligns with the growing focus on bioavailability optimization in modern drug discovery pipelines.

The compound’s molecular scaffold is structurally analogous to several FDA-approved drugs, which has spurred investigations into its structure-activity relationships (SAR). Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to validate its purity, a topic frequently queried in scientific databases. Additionally, its potential as a ligand for enzyme inhibition studies has been explored, particularly in kinase research, where precision in molecular interactions is paramount.

From a commercial perspective, CAS 1303968-48-0 is often procured by contract research organizations (CROs) and academic laboratories focusing on hit-to-lead optimization. The compound’s storage conditions (typically 2–8°C under inert atmosphere) and handling protocols are critical considerations, as highlighted in material safety data sheets (MSDS). Its application extends to combinatorial chemistry, where it serves as a versatile intermediate for generating diverse chemical libraries.

Emerging trends in AI-driven drug discovery have further amplified interest in 6-Hydrazino-1H-indazol-3-ylamine dihydrochloride. Computational models frequently utilize its pharmacophore features to predict binding affinities, addressing common search queries about in silico screening compatibility. Furthermore, its relevance in personalized medicine research underscores its alignment with contemporary biomarker development initiatives.

In summary, 6-Hydrazino-1H-indazol-3-ylamine dihydrochloride (CAS 1303968-48-0) represents a multifunctional chemical entity with broad utility in drug discovery and mechanistic studies. Its integration into high-throughput screening platforms and structure-based design workflows continues to drive scientific inquiry, positioning it as a keystone compound in modern pharmaceutical innovation.